Cas no 30389-37-8 (5-methoxy-1,2,3,4-tetrahydroquinoline)

• Product Name: 5-methoxy-1,2,3,4-tetrahydroquinoline
• CAS No: 30389-37-8
• MF: C₁₀H₁₃NO
• MW: 163.216322660446
• MDL: MFCD08544261
• CID: 916039
• PubChem ID: 16244382
• Update Time: 2025-05-22

5-methoxy-1,2,3,4-tetrahydroquinoline Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-1,2,3,4-tetrahydro-quinoline hydrochloride
• 5-methoxy-1,2,3,4-tetrahydro-quinoline 1HCl
• 5-Methoxy-1,2,3,4-Tetrahydro-QinolineHydrochloride
• 5-methoxy-1,2,3,4-tetrahydroquinoline
• Quinoline, 1,2,3,4-tetrahydro-5-methoxy-
• MB06329
• SCHEMBL10381392
• 30389-37-8
• EN300-222564
• AKOS022393083
• Z2211246487

• MDL： MFCD08544261
• Inchi： 1S/C10H13NO/c1-12-10-6-2-5-9-8(10)4-3-7-11-9/h2,5-6,11H,3-4,7H2,1H3
• InChI Key： CXYLLSIZQCGTMH-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC2=C1CCCN2

Computed Properties

• Exact Mass: 199.07600
• Monoisotopic Mass: 163.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• PSA: 21.26000
• LogP: 2.99330

Additional information on 5-methoxy-1,2,3,4-tetrahydroquinoline

Comprehensive Overview of 5-Methoxy-1,2,3,4-tetrahydroquinoline (CAS No. 30389-37-8): Properties, Applications, and Industry Insights

5-Methoxy-1,2,3,4-tetrahydroquinoline (CAS No. 30389-37-8) is a heterocyclic organic compound featuring a quinoline backbone with a methoxy substituent at the 5-position. This tetrahydroquinoline derivative has garnered significant attention in pharmaceutical and agrochemical research due to its versatile structural framework. The compound's molecular formula, C₁₀H₁₃NO, and molecular weight of 163.22 g/mol make it a valuable intermediate in synthetic chemistry.

Recent studies highlight the growing demand for methoxy-substituted tetrahydroquinolines in drug discovery, particularly as building blocks for central nervous system (CNS) therapeutics. Researchers are exploring its potential in modulating neurotransmitter pathways, aligning with current trends in neurodegenerative disease research. The compound's lipophilic nature and hydrogen-bond acceptor capacity contribute to its bioavailability—a critical factor in modern medicinal chemistry optimization.

In material science, 5-methoxy-1,2,3,4-tetrahydroquinoline serves as a precursor for photoactive materials and organic semiconductors. Its electron-rich aromatic system enables applications in OLED technology and solar cell components, addressing the global push for sustainable energy solutions. Industry reports indicate a 12% annual growth in demand for such high-performance organic intermediates since 2020.

Synthetic approaches to CAS 30389-37-8 typically involve catalytic hydrogenation of 5-methoxyquinoline or Pictet-Spengler cyclization of appropriately substituted phenethylamines. Process chemists emphasize the importance of regioselective methoxylation and stereochemical control during production—topics frequently searched in organic synthesis forums and patent literature.

The compound's structure-activity relationships (SAR) have become a hot topic in computational chemistry circles, with machine learning models predicting its bioisosteric potential. This aligns with the pharmaceutical industry's focus on AI-assisted drug design, where 30389-37-8 serves as a test case for molecular property prediction algorithms.

Analytical characterization of 5-methoxy-1,2,3,4-tetrahydroquinoline typically employs HPLC-MS (90% purity threshold), NMR spectroscopy (particularly ¹³C NMR δ 148.2 ppm for the methoxy carbon), and FTIR (characteristic C-O stretch at 1250 cm^-1). These protocols are frequently queried in analytical chemistry databases, reflecting user interest in quality control methodologies.

Environmental considerations surrounding tetrahydroquinoline synthesis have prompted investigations into green chemistry alternatives. Recent ACS Sustainable Chemistry publications discuss biocatalytic routes using engineered oxidoreductases—a response to industry demands for EPA-compliant synthetic pathways.

The global market for 5-methoxy-1,2,3,4-tetrahydroquinoline is projected to reach $28 million by 2027, driven by its expanding role in precision medicine and electronic materials. Supply chain analysts note increasing cGMP-certified production to meet pharmaceutical standards, with batch-to-batch consistency emerging as a key purchasing criterion.

Academic interest in CAS 30389-37-8 continues to rise, with over 120 citations in Scopus-indexed journals since 2018. Research hotspots include its radical scavenging properties and potential as a fluorescence probe scaffold—topics generating substantial engagement in scientific social media platforms like ResearchGate.

For synthetic chemists, the compound's storage stability (recommended at 2-8°C under inert atmosphere) and compatibility with common reagents are frequently discussed in laboratory technique blogs. These practical considerations complement theoretical studies, creating a comprehensive knowledge base for this versatile chemical entity.